Cas no 946246-81-7 (1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946246-81-7
• MF: C₁₉H₁₃ClF₂N₂O₂
• MW: 374.768530607224
• CID: 5503825
• Update Time: 2025-06-08

1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-6-fluorophenyl)methyl]-N-(4-fluorophenyl)-2-oxopyridine-3-carboxamide
• 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13ClF2N2O2/c20-16-4-1-5-17(22)15(16)11-24-10-2-3-14(19(24)26)18(25)23-13-8-6-12(21)7-9-13/h1-10H,11H2,(H,23,25)
• InChI Key： YRHZJASYWZYPMB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C(F)C=CC=C2Cl)C=CC=C1C(NC1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-81-7)

The compound 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS No. 946246-81-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorophenyl group and a dihydropyridine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop small-molecule inhibitors with improved pharmacokinetic properties. The presence of chloro and fluoro substituents in this compound further enhances its electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide?" Current studies suggest its potential use in the development of anti-inflammatory agents and kinase inhibitors, which are critical in treating chronic diseases. Additionally, its role in agrochemical formulations is being explored, particularly in designing next-generation pesticides with lower environmental impact.

The synthesis of CAS No. 946246-81-7 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers often optimize these processes to achieve higher yields and purity, addressing another common query: "How is 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide synthesized?" Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of fluorinated compounds. The 1,2-dihydropyridine moiety in 946246-81-7 is particularly noteworthy, as it mimics natural pharmacophores found in many FDA-approved drugs. This has led to increased interest in its drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profile, which are crucial for preclinical development.

From an industrial perspective, the scalability of producing 1-(2-chloro-6-fluorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a key consideration. Manufacturers are investing in green chemistry approaches to minimize waste and reduce the use of hazardous reagents. This aligns with global sustainability goals and responds to the rising demand for eco-friendly chemical synthesis methods.

In summary, CAS No. 946246-81-7 represents a cutting-edge example of how fluorinated heterocycles can drive innovation in life sciences. Its multifaceted applications, combined with ongoing research into its mechanistic details, position it as a compound of high relevance in both academic and industrial settings. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about next-generation therapeutics and sustainable agrochemicals.